Cas no 18772-77-5 (3-hydrazino-6-(4-methylphenyl)pyridazine)

• Product Name: 3-hydrazino-6-(4-methylphenyl)pyridazine
• CAS No: 18772-77-5
• MF: C₁₁H₁₂N₄
• MW: 200.2397813797
• MDL: MFCD05863651
• CID: 907464
• PubChem ID: 6418085
• Update Time: 2025-10-29

3-hydrazino-6-(4-methylphenyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-Hydrazinyl-6-(p-tolyl)pyridazine
• [6-(4-methylphenyl)pyridazin-3-yl]hydrazine
• 3-hydrazino-6-p-tolyl-pyridazine
• STL573005
• 18772-77-5
• MFCD05863651
• AKOS030241152
• DTXSID00423513
• SCHEMBL10816679
• 3-HYDRAZINYL-6-(4-METHYLPHENYL)PYRIDAZINE
• CHEMBRDG-BB 4000237
• DB-183429
• 3-Hydrazino-6-(4-methylphenyl)pyridazine
• AKOS004093136
• 3-hydrazino-6-(4-methylphenyl)pyridazine

• MDL： MFCD05863651
• Inchi： 1S/C11H12N4/c1-8-2-4-9(5-3-8)10-6-7-11(13-12)15-14-10/h2-7H,12H2,1H3,(H,13,15)
• InChI Key： MORPXDYMWBGQNW-UHFFFAOYSA-N
• SMILES： N1C(=CC=C(NN)N=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 200.10600
• Monoisotopic Mass: 200.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.8A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.22
• Boiling Point: 458.5°C at 760 mmHg
• Flash Point: 231.1°C
• Refractive Index: 1.657
• PSA: 63.83000
• LogP: 2.51090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-hydrazino-6-(4-methylphenyl)pyridazine

Comprehensive Overview of 3-Hydrazino-6-(4-methylphenyl)pyridazine (CAS No. 18772-77-5): Properties, Applications, and Research Insights

3-Hydrazino-6-(4-methylphenyl)pyridazine (CAS No. 18772-77-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridazine derivative features a hydrazino functional group and a 4-methylphenyl substituent, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular structure (C₁₁H₁₂N₄) combines aromaticity with reactive nitrogen sites, enabling diverse chemical modifications.

In recent years, the demand for nitrogen-containing heterocycles like 3-Hydrazino-6-(4-methylphenyl)pyridazine has surged due to their role in drug discovery. Researchers highlight its potential as a building block for kinase inhibitors and antioxidant agents, aligning with trends in targeted cancer therapies and neuroprotection. A 2023 study published in the Journal of Medicinal Chemistry identified analogous pyridazine derivatives as promising candidates for modulating oxidative stress pathways.

The compound’s synthetic versatility is another focal point. Its hydrazino group facilitates condensation reactions to form hydrazones or triazole hybrids, which are pivotal in designing antimicrobial coatings—a hot topic amid growing concerns over antibiotic resistance. Industrial applications also include its use in photoactive materials, particularly in OLED development, where electron-rich heterocycles enhance luminescence efficiency.

From an analytical perspective, CAS No. 18772-77-5 exhibits distinct spectroscopic signatures. Nuclear Magnetic Resonance (NMR) studies reveal characteristic shifts for the methylphenyl protons (δ 2.35 ppm) and pyridazine ring protons (δ 7.2–8.1 ppm), aiding in purity verification. High-Performance Liquid Chromatography (HPLC) methods optimized for this compound typically employ C18 reverse-phase columns with UV detection at 254 nm, ensuring reliable quantification in research settings.

Environmental and safety profiles of 3-Hydrazino-6-(4-methylphenyl)pyridazine are rigorously documented. While not classified as hazardous under GHS criteria, standard laboratory precautions (gloves, ventilation) are recommended. Its biodegradability and low bioaccumulation potential align with green chemistry principles, a key consideration for sustainable manufacturing. Regulatory databases such as REACH list no restrictions, though local guidelines should always be consulted.

Emerging applications leverage the compound’s metal-chelating properties. Recent patents describe its utility in sensor technologies for detecting transition metals like copper(II) in environmental samples—an area gaining traction due to water quality monitoring demands. Additionally, computational studies (e.g., DFT calculations) predict strong binding affinities with enzyme active sites, spurring interest in computer-aided drug design (CADD) workflows.

For procurement, CAS 18772-77-5 is available through fine chemical suppliers with typical purity grades (≥95%). Storage recommendations include protection from moisture and light at 2–8°C to maintain stability. Pricing trends reflect its niche status, with bulk quantities (>100g) often requiring custom synthesis—a common query among pharmaceutical procurement specialists.

Future research directions may explore 3-Hydrazino-6-(4-methylphenyl)pyridazine’s role in bioconjugation techniques or as a precursor for covalent inhibitors. Its structural motifs resonate with current fragment-based drug discovery (FBDD) strategies, addressing unmet needs in precision medicine. Collaborative studies between academia and industry could further unlock its potential, particularly in neglected tropical disease therapeutics.